Cas no 1090826-23-5 (N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide
• CAS No: 1090826-23-5
• MF: C₂₀H₃₄N₄O₂
• MW: 362.509564876556
• CID: 6106093
• PubChem ID: 42954988
• Update Time: 2025-07-22

N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683317
• Z354593906
• N-(2-cyano-3-methylbutan-2-yl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide
• AKOS034220837
• 1090826-23-5
• N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide

• Inchi： 1S/C20H34N4O2/c1-16(2)20(3,15-21)22-18(25)14-23-10-12-24(13-11-23)19(26)9-8-17-6-4-5-7-17/h16-17H,4-14H2,1-3H3,(H,22,25)
• InChI Key： ABASARHLOSZYQI-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCC1)N1CCN(CC(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

• Exact Mass: 362.26817634g/mol
• Monoisotopic Mass: 362.26817634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide

Recent Advances in the Study of N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide (CAS: 1090826-23-5)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide (CAS: 1090826-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the exploration of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain receptors involved in inflammatory and metabolic pathways. This has led to investigations into its potential use as a modulator of these pathways, with implications for the treatment of chronic inflammatory diseases and metabolic disorders.

In vitro and in vivo studies have demonstrated that N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide possesses favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a viable candidate for further drug development. Additionally, toxicity studies have indicated a favorable safety profile, although further long-term studies are required to confirm these findings.

Recent advancements in synthetic chemistry have also enabled the development of more efficient and scalable methods for the production of this compound. These improvements are expected to facilitate further research and potential commercialization. Researchers have highlighted the importance of optimizing the synthesis process to ensure high purity and yield, which are critical for pharmaceutical applications.

Looking ahead, the focus of research on N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide is expected to shift towards clinical trials. The compound's promising preclinical data warrant further investigation in human subjects to assess its efficacy and safety in real-world settings. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this research.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-[4-(3-cyclopentylpropanoyl)piperazin-1-yl]acetamide represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity profile make it a subject of intense research interest. Continued exploration of its potential applications and optimization of its pharmacological properties will be crucial for its successful translation into clinical use.